[2-Oxo-2-[(4-thiophen-3-ylthiophen-2-yl)methylamino]ethyl] acetate

• IUPAC Name: [2-oxo-2-[(4-thiophen-3-ylthiophen-2-yl)methylamino]ethyl] acetate
• InChI: InChI=1S/C13H13NO3S2/c1-9(15)17-6-13(16)14-5-12-4-11(8-19-12)10-2-3-18-7-10/h2-4,7-8H,5-6H2,1H3,(H,14,16)
• InChI Key: XQOMFYFBJSXZBX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)NCC1=CC(=CS1)C2=CSC=C2
• Molecular Formula: C13H13NO3S2
• Molecular Weight: 295.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is C15H10O3S. It is monoclinic with a space group of P 2 1 / c (no. 14). The unit cell parameters are a = 12.391 (5) Å, b = 21.034 (8) Å, c = 10.777 (4) Å, β = 113.589 (7)°, and V = 2574.1 (16) Å 3.

Scientific Research Applications

Biologically Active Compounds

Thiophene-based analogs, like the compound , have been of interest to a growing number of scientists as a potential class of biologically active compounds. .

Industrial Chemistry and Material Science

. This suggests that the compound could potentially be used in these fields.

Organic Semiconductors

. This could imply that “[2-Oxo-2-[(4-thiophen-3-ylthiophen-2-yl)methylamino]ethyl] acetate” might have applications in the development of new semiconductors.

Organic Field-Effect Transistors (OFETs)

. This suggests that the compound could be used in the production of these devices.

Organic Light-Emitting Diodes (OLEDs)

. This could mean that “[2-Oxo-2-[(4-thiophen-3-ylthiophen-2-yl)methylamino]ethyl] acetate” might have applications in the development of new OLEDs.

Pharmacological Properties

. This suggests that the compound could potentially have similar properties and be used in the development of new drugs.

Safety and Hazards

The safety information for a similar compound, Ethyl 2-oxo-2-(thiophen-2-yl)acetate, indicates that it has a signal word of “Warning”. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).